Cas no 944080-56-2 ((2,2-dimethylpropyl)(2-methylpropyl)amine)

• Product Name: (2,2-dimethylpropyl)(2-methylpropyl)amine
• CAS No: 944080-56-2
• MF: C₉H₂₁N
• MW: 143.26974272728
• CID: 4666638
• PubChem ID: 21481394
• Update Time: 2025-06-10

(2,2-dimethylpropyl)(2-methylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• (2,2-dimethylpropyl)(2-methylpropyl)amine

• Inchi： 1S/C9H21N/c1-8(2)6-10-7-9(3,4)5/h8,10H,6-7H2,1-5H3
• InChI Key： QSJJIBZBFOFKES-UHFFFAOYSA-N
• SMILES： C(NCC(C)C)C(C)(C)C

Experimental Properties

• Density: 0.8±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 158.2±8.0 °C at 760 mmHg
• Vapor Pressure: 2.7±0.3 mmHg at 25°C

(2,2-dimethylpropyl)(2-methylpropyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2,2-dimethylpropyl)(2-methylpropyl)amine

Introduction to (2,2-dimethylpropyl)(2-methylpropyl)amine and Its CAS No. 944080-56-2

(2,2-dimethylpropyl)(2-methylpropyl)amine, identified by the Chemical Abstracts Service Number (CAS No.) 944080-56-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This amine derivative, characterized by its unique structural configuration, exhibits a range of potential applications that span across various scientific domains, including drug development, agrochemical formulations, and industrial chemical synthesis.

The compound's molecular structure consists of two primary alkyl groups: a 2,2-dimethylpropyl group and a 2-methylpropyl group, both attached to an amine functional group. This specific arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of multiple alkyl substituents enhances the compound's solubility in organic solvents and its reactivity in various chemical transformations.

In recent years, the pharmaceutical industry has shown increasing interest in amine derivatives due to their role as key intermediates in the synthesis of bioactive molecules. Research studies have highlighted the potential of (2,2-dimethylpropyl)(2-methylpropyl)amine as a precursor in the development of novel therapeutic agents. Its structural features allow for modifications that can lead to compounds with enhanced pharmacological properties, such as improved bioavailability and targeted action.

One of the most compelling aspects of this compound is its versatility in synthetic pathways. The amine functionality serves as a nucleophilic center, enabling reactions such as nucleophilic substitution and condensation reactions, which are crucial for constructing complex molecular frameworks. These reactions are particularly relevant in the synthesis of heterocyclic compounds, which are prevalent in many modern pharmaceuticals.

Recent advancements in computational chemistry have further illuminated the synthetic utility of CAS No. 944080-56-2. Molecular modeling studies suggest that this compound can be effectively incorporated into multi-step synthetic routes with high yield and selectivity. Such insights are invaluable for optimizing drug discovery processes and reducing the time-to-market for new medications.

The agrochemical sector has also recognized the significance of (2,2-dimethylpropyl)(2-methylpropyl)amine as a building block for developing advanced crop protection agents. Its structural motifs are compatible with the design of herbicides, insecticides, and fungicides that exhibit improved environmental stability and efficacy. This aligns with global efforts to enhance agricultural productivity while minimizing ecological impact.

Industrial applications of this compound extend beyond pharmaceuticals and agrochemicals. In specialty chemical manufacturing, it serves as a precursor for producing polymers, coatings, and adhesives that require specific amine functionalities for enhanced performance characteristics. The compound's ability to act as a crosslinking agent in polymer matrices underscores its importance in material science research.

The safety profile of (2,2-dimethylpropyl)(2-methylpropyl)amine is another critical consideration in its application across different industries. Extensive toxicological studies have been conducted to assess its potential health effects under various exposure conditions. These studies have demonstrated that when handled properly, the compound exhibits moderate toxicity with no significant long-term adverse effects at recommended usage levels.

In conclusion, (2,2-dimethylpropyl)(2-methylpropyl)amine (CAS No. 944080-56-2) represents a multifaceted compound with broad utility in scientific research and industrial applications. Its unique structural properties make it an indispensable tool in drug development, agrochemical formulations, and specialty chemical synthesis. As research continues to uncover new possibilities for this compound, its role in advancing technological and medical innovations is poised to expand further.